(4-Amino-3-bromothieno[3,2-c]pyridin-7-yl)methanol

• CAS No.: 832697-60-6
• Molecular Formula: C8H7BrN2OS
• Molecular Weight: 259.13 g/mol
• IUPAC Name: (4-amino-3-bromothieno[3,2-c]pyridin-7-yl)methanol
• InChI: InChI=1S/C8H7BrN2OS/c9-5-3-13-7-4(2-12)1-11-8(10)6(5)7/h1,3,12H,2H2,(H2,10,11)
• InChI Key: MVNATLZALMIBKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C(=CS2)Br)C(=N1)N)CO

Description

(4-Amino-3-bromothieno[3,2-c]pyridin-7-yl)methanol is a useful research compound. Its molecular formula is C8H7BrN2OS and its molecular weight is 259.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 277D (3.1 g, 9.7 mmol), concentrated NH4OH (62 mL), and dioxane (62 mL) was heated to 150° C. in a sealed tube for 36 hours, filtered, and concentrated to provide a soid which was triturated with water (20 mL), collected and dried to give 2.1 g (84% yield) of the desired product. MS (ESI(+)) m/e 258.9, 260.8 (M+H)+.